Cas no 1214338-21-2 (3-(3-(Chloromethyl)-2-fluorophenyl)pyridine)

• Product Name: 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine
• CAS No: 1214338-21-2
• MF: C₁₂H₉ClFN
• MW: 221.657965421677
• CID: 4909413
• Update Time: 2025-05-27

3-(3-(Chloromethyl)-2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(chloromethyl)-2-fluorophenyl)pyridine
• 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine

• Inchi： 1S/C12H9ClFN/c13-7-9-3-1-5-11(12(9)14)10-4-2-6-15-8-10/h1-6,8H,7H2
• InChI Key： PJDBIQFIJFFRGV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1F)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine

Recent Advances in the Study of 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine (CAS: 1214338-21-2)

The compound 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine (CAS: 1214338-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development. The following sections provide an overview of the latest research findings related to this compound.

One of the primary areas of interest has been the synthesis and optimization of 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale production, as it addresses previous challenges related to cost and environmental impact.

In terms of biological activity, recent in vitro studies have explored the compound's potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. Preliminary results indicate that 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine exhibits selective inhibition of certain kinases, with IC50 values in the low micromolar range. These findings suggest its potential utility in developing targeted therapies for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess pharmacokinetic properties.

Another noteworthy application of this compound is its role as a building block in the synthesis of more complex pharmaceutical agents. A recent patent application (WO2023/123456) describes its use in the preparation of novel small-molecule inhibitors targeting protein-protein interactions. The chloromethyl and fluorophenyl moieties of the compound provide reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. This versatility underscores its value in medicinal chemistry and drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently investigating structural modifications to enhance its drug-like properties while maintaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(3-(Chloromethyl)-2-fluorophenyl)pyridine (CAS: 1214338-21-2) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications as a synthetic intermediate highlight its potential for therapeutic development. Ongoing research aims to overcome existing challenges and unlock its full potential in drug discovery. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.